Cas no 313666-15-8 (1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-)

1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]- structure
313666-15-8 structure
Product Name:1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
CAS No:313666-15-8
MF:C17H19NO3S
MW:317.402663469315
CID:1447078
Update Time:2024-08-25

1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-6-methanol,2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
    • 1H-Indole-6-methanol, 2,3-dihydro-4-methyl-1-[(4-methylphenyl)sulfonyl]-
    • Inchi: 1S/C17H19NO3S/c1-12-3-5-15(6-4-12)22(20,21)18-8-7-16-13(2)9-14(11-19)10-17(16)18/h3-6,9-10,19H,7-8,11H2,1-2H3
    • InChI Key: BDUZPYIMWRIYEO-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C(C)=CC(CO)=C2)CC1

Computed Properties

  • Exact Mass: 317.10867

Experimental Properties

  • Density: 1.305±0.06 g/cm3(Predicted)
  • Boiling Point: 533.0±60.0 °C(Predicted)
  • PSA: 57.61
  • pka: 14.42±0.10(Predicted)
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